Cas no 1095-85-8 (2-(Tritylthio)ethanamine)

• Product Name: 2-(Tritylthio)ethanamine
• CAS No: 1095-85-8
• MF: C₂₁H₂₁NS
• MW: 319.46314406395
• MDL: MFCD00822629
• CID: 228213
• PubChem ID: 262764
• Update Time: 2025-06-06

2-(Tritylthio)ethanamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(triphenylmethyl)thio]-
• 2-(Tritylthio)ethanamine
• 2-tritylsulfanylethanamine
• 2-(Triphenylmethylthio)ethylamine
• 2-(Tritylmercapto)ethanamine
• 2-(Tritylsulfanyl)-1-ethanamine
• 2-(Tritylthio)ethylamine
• Ethylamine,2-(tritylthio)- (7CI,8CI)
• NSC 96704
• S-(Triphenylmethyl)-2-aminoethanethiol
• S-Trityl-2-mercaptoethylamine
• S-Tritylcysteamine
• (tritylsulfanyl)ethylamine
• Ethanamine, 2-[(triphenylmethyl)thio]-
• AS-63757
• 2-[(Triphenylmethyl)thio]ethylamine
• SY279626
• H2N-CH2-CH2-STrt
• MFCD00822629
• S-Trityl-cysteamine
• Triphenylmethyl-containing compound, 31
• NSC96704
• S-(triphenylmethyl) 2-aminoethanethiol
• 2-(tritylsulfanyl)ethylamine
• S-Trityl cysteamine
• 2-[(triphenylmethyl)sulfanyl]ethan-1-amine
• 2-tritylthioethylamine
• 2-tritylsulfanylethylamine
• 2-(tritylsulfanyl)-1-ethaneamine
• AKOS030214491
• (S-Trityl)Cysteamine
• 2-(Tritylthio)ethanamine,2-[(triphenylmethyl)thio]- Ethanamine
• DTXSID10911219
• CHEMBL408072
• 2-(triphenylmethylmercapto)-ethylamine
• SCHEMBL38315
• 2-(tritylsulfanyl)ethanamine
• 1095-85-8
• BDBM23802
• XZOWICPSVWHCTC-UHFFFAOYSA-N
• BAA09585
• D80342
• CS-0156531
• 2-Tritylsulfanyl-ethylamine
• S-triphenylmethyl-2-aminoethanethiol
• 2-(Tritylthio)ethaneamine
• NSC-96704
• 2-[(TRIPHENYLMETHYL)SULFANYL]ETHANAMINE
• XH1313

• MDL： MFCD00822629
• Inchi： 1S/C21H21NS/c22-16-17-23-21(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17,22H2
• InChI Key： XZOWICPSVWHCTC-UHFFFAOYSA-N
• SMILES： S(CCN)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 319.13963
• Monoisotopic Mass: 319.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02